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Compound of Interest

Compound Name: Nicarbazin-d8

Cat. No.: B12411585 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

veterinary drug residues, participation in proficiency testing (PT) schemes is a critical

component of quality assurance. These schemes provide an objective assessment of a

laboratory's analytical performance and the reliability of its data. This guide offers a

comparative overview of available PT schemes for the analysis of Nicarbazin, a widely used

coccidiostat in poultry production.

Overview of Proficiency Testing Providers
Several organizations offer PT schemes that include Nicarbazin as a target analyte. This guide

focuses on three prominent providers: the European Union Reference Laboratory for Feed

Additives (EURL-FA), Fapas, and Bipea.

Quantitative Data Comparison
The following table summarizes the key quantitative aspects of recent and ongoing PT

schemes for Nicarbazin residue analysis from the identified providers. Data has been compiled

from publicly available reports and scheme descriptions.
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Provider
Scheme /

Report ID
Matrix

Nicarbazi
n (DNC)
Concentr
ation
Range
(mg/kg)*

Number of

Participant

s

Year Frequency

EURL-FA FAC-23/01
Poultry

Feed

Test

Material A:

0.99 ±

0.11Test

Material B:

8.5 ± 1.1

26 2023 Annual

EURL-FA
FAC-

19/2[1]

Poultry

Compound

Feed

Test

Material A:

4.8 ±

0.5Test

Material B:

111.4 ± 4.5

29 2019 Annual

Fapas

FCVD8-

AFE15[2]

[3][4]

Poultry

Feed

Not

publicly

available

Not

publicly

available

Ongoing Annual

Bipea
PTS 107[5]

[6][7]

Animal

Feed

Not

publicly

available

22[6] Ongoing Annual

*DNC (Dinitrocarbanilide) is the marker residue for Nicarbazin.

Experimental Protocols
A detailed experimental protocol is crucial for understanding the context of the PT results. The

following is a summary of the methodology employed in the EURL-FA PT scheme FAC-23/01,

which provides a representative example of a well-documented protocol.

Test Material Preparation (EURL-FA FAC-23/01)
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Matrix Sourcing: Two types of blank poultry feed (a mixed grain feed and a compound feed)

were sourced commercially.

Blank Analysis: The blank feeds were analyzed to ensure they were free from coccidiostat

contamination.

Spiking: The blank feeds were spiked with a solution containing a mixture of seven

coccidiostats, including Nicarbazin.

Homogenization: The spiked materials were thoroughly homogenized to ensure a uniform

distribution of the analytes.

Packaging and Distribution: The homogenized test materials were packaged and dispatched

to the participating laboratories.

Analytical Methods of Participating Laboratories

In the EURL-FA PT schemes, participating laboratories utilize their routine analytical methods.

The most commonly employed technique for the quantification of Nicarbazin (as DNC) is High-

Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS). This

method offers high selectivity and sensitivity for detecting and quantifying Nicarbazin residues

at the required levels.

Visualizing the Proficiency Testing Workflow
The following diagrams illustrate the general workflow of participating in a proficiency testing

scheme and a typical analytical workflow for Nicarbazin residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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